N-[(4-methylphenyl)methyl]-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C21H19N5OS/c1-15-7-9-16(10-8-15)11-22-19(27)13-28-21-18-12-25-26(20(18)23-14-24-21)17-5-3-2-4-6-17/h2-10,12,14H,11,13H2,1H3,(H,22,27)
• InChI Key: POBWPKQIRKVSGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=CC=C4
• Molecular Formula: C21H19N5OS
• Molecular Weight: 389.5 g/mol

Description

“N-[(4-methylphenyl)methyl]-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide” is a compound that belongs to the class of pyrazolo[3,4-d]pyrimidines. Pyrazolo[3,4-d]pyrimidines are known to possess various biological activities such as antiparasitic, antifungal, antimicrobial, and antiproliferative activities.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidines involves the formation of pyrazol-3-one substrates. New aryl analogs were synthesized and evaluated for their anticancer effects on a panel of cancer cell lines.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-d]pyrimidines is similar to tyrosine and receptor kinase inhibitors. This similarity is structurally very important for the biological activity of these compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrazolo[3,4-d]pyrimidines include the formation of pyrazol-3-one substrates. The synthesized compounds were evaluated for their in vitro cytotoxic activity against various cancer cell lines.

Mechanism of Action

The mechanism of action of pyrazolo[3,4-d]pyrimidines involves inhibitory effects on essential cancer targets such as EGFR WT, EGFR T790M, VGFR2, and Top-II. These compounds have shown potent inhibitory activity with variable degrees of target selectivity.

Future Directions

The future directions in the research of pyrazolo[3,4-d]pyrimidines involve the development of more potent and selective anticancer agents. The urgent need for such agents represents a major route in the drug discovery process.